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Compound of Interest

Compound Name: Diammonium phosphite

Cat. No.: B1591576 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of diammonium phosphite, a

compound with distinct chemical properties and applications that set it apart from its more

commonly known analog, diammonium phosphate. This document aims to clarify the existing

ambiguities in publicly available data concerning its molecular weight and provides detailed

information on its synthesis and its role in specific signaling pathways, particularly in the

context of plant biology.

Core Chemical and Physical Properties
A notable point of confusion in chemical literature and supplier information is the distinction

between diammonium phosphite and diammonium phosphate. Diammonium phosphite is

the diammonium salt of phosphorous acid (H₃PO₃), while diammonium phosphate is the salt of

phosphoric acid (H₃PO₄). This difference in the oxidation state of the phosphorus atom leads to

distinct chemical properties and applications.

The quantitative data for diammonium phosphite are summarized in the table below. The

variation in reported molecular weights may be attributable to the presence of water of

hydration or different ionic forms.
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Property Value

Systematic Name Diammonium hydrogen phosphite

Chemical Formula (NH₄)₂HPO₃

Molecular Weight
134.09 g/mol [1] 115.05 g/mol [1][2] 116.06

g/mol [3][4]

Density (anhydrous) 1.619 g/cm³[1]

Appearance White crystalline granules or powder[1]

Solubility in Water Highly soluble[1]

Synthesis and Experimental Protocols
The synthesis of diammonium phosphite can be achieved through both laboratory and

industrial methods.

Laboratory Synthesis: Titration-Based Method
A common laboratory-scale synthesis involves the neutralization of phosphonic acid with an

ammonia solution.[1] This method allows for precise control over the stoichiometry of the

reaction.

Experimental Protocol:

Preparation of Reactants: Prepare a standardized solution of phosphonic acid (e.g., 1 mol

dm⁻³). Prepare a standardized solution of ammonia of a similar concentration.

Titration: A measured volume of the phosphonic acid solution is placed in a reaction vessel.

The ammonia solution is added incrementally from a burette.

pH Monitoring: The pH of the reaction mixture is continuously monitored using a pH meter.

Endpoint Determination: The addition of the ammonia solution is continued until the desired

pH for the formation of diammonium phosphite is reached, indicating the neutralization

endpoint.
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Product Isolation: The resulting solution can be concentrated and cooled to induce

crystallization of diammonium phosphite. The crystals can then be collected by filtration

and dried.
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Laboratory synthesis workflow for diammonium phosphite.

Industrial Synthesis
Industrial production of diammonium phosphite involves a controlled reaction between

phosphoric acid and ammonia.[1] The process generally includes reacting ammonia gas with

phosphoric acid, cooling the resulting slurry, and then granulating the product.[1] It is important

to note that many industrial references describe a similar process for diammonium phosphate,

and care must be taken to ensure the correct reactants and conditions are used for the

synthesis of diammonium phosphite.[5][6]

Applications and Biological Activity
Diammonium phosphite has a range of applications stemming from its chemical properties.

Reducing Agent: It serves as a reducing agent in various chemical syntheses and industrial

applications.[7]

Corrosion Inhibitor: It is used as a corrosion inhibitor in lubricating greases.[7]

Agriculture: In agriculture, it is utilized as a fertilizer and has the unique property of inducing

plant resistance to pathogens.[1] The phosphite anion (HPO₃²⁻) is the active component in
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this biological activity.[1]

Role in Signaling Pathways: Plant Defense
Induction
The phosphite ion from diammonium phosphite is recognized for its ability to prime a plant's

defense mechanisms against pathogens.[1] This is not due to its role as a nutrient, but rather

its action as a signaling molecule.

The proposed mechanism involves the phosphite ion activating signaling pathways that lead to

the production of defensive molecules.[8] These include phytoalexins and pathogen-related

(PR) proteins, which can directly inhibit pathogen growth.[8] Additionally, these molecules can

act as systemic signals, alerting other parts of the plant to the potential threat and inducing a

broader defensive response, which can include modifications to the cell wall to impede

pathogen entry.[8]
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Phosphite-Induced Plant Defense Signaling
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Signaling pathway for phosphite-induced plant defense.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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